Cas no 35736-66-4 (2-Cyclohexen-1-one, 2-(1-hydroxy-1-methylethyl)-5-methyl-, (5R)-)
35736-66-4 structure
Product Name:2-Cyclohexen-1-one, 2-(1-hydroxy-1-methylethyl)-5-methyl-, (5R)-
CAS No:35736-66-4
MF:C10H16O2
MW:168.232843399048
CID:1472181
PubChem ID:11062797
Update Time:2025-04-20
2-Cyclohexen-1-one, 2-(1-hydroxy-1-methylethyl)-5-methyl-, (5R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 2-(1-hydroxy-1-methylethyl)-5-methyl-, (5R)-
- (5R)-5-methyl-2-(1-hydroxy-1-methylethyl)cyclohex-2-enone
- DTXSID80453772
- 35736-66-4
- (-)-1R-8-Hydroxy-p-menth-4-en-3-one
- SNBPZAIQWQXUCR-SSDOTTSWSA-N
- 2-(1-Hydroxy-1-methylethyl)-5-methyl-2-cyclohexen-1-one #
-
- Inchi: 1S/C10H16O2/c1-7-4-5-8(9(11)6-7)10(2,3)12/h5,7,12H,4,6H2,1-3H3/t7-/m1/s1
- InChI Key: SNBPZAIQWQXUCR-SSDOTTSWSA-N
- SMILES: OC(C)(C)C1=CC[C@@H](C)CC1=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Cyclohexen-1-one, 2-(1-hydroxy-1-methylethyl)-5-methyl-, (5R)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
- Natural Products and Extracts Plant Extracts Plant based Hesperozygis ringens
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